Ethyl 6-bromo-3-formylimidazo[1,2-a]pyridine-8-carboxylate

Specification

• CAS No.: 1678537-73-9
• Molecular Formula: C11H9BrN2O3
• Molecular Weight: 297.1 g/mol
• IUPAC Name: ethyl 6-bromo-3-formylimidazo[1,2-a]pyridine-8-carboxylate
• Standard InChI: InChI=1S/C11H9BrN2O3/c1-2-17-11(16)9-3-7(12)5-14-8(6-15)4-13-10(9)14/h3-6H,2H2,1H3
• Standard InChI Key: YIYYMJKJGRKGQR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CN2C1=NC=C2C=O)Br
• Canonical SMILES: CCOC(=O)C1=CC(=CN2C1=NC=C2C=O)Br

Introduction

Ethyl 6-bromo-3-formylimidazo[1,2-a]pyridine-8-carboxylate is a complex organic compound belonging to the imidazo[1,2-a]pyridine family. It features a unique bicyclic structure, consisting of an imidazole ring fused with a pyridine ring. The compound includes a bromine atom at the sixth position, a formyl group at the third position, and an ethyl ester group at the eighth position of the pyridine ring. Its molecular formula is C₁₁H₉BrN₂O₃, with a molecular weight of approximately 297.10 g/mol.

Applications and Research Findings

Ethyl 6-bromo-3-formylimidazo[1,2-a]pyridine-8-carboxylate serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its unique structure allows it to participate in various chemical reactions, such as substitution and coupling reactions, which are crucial for synthesizing complex heterocyclic compounds.

Application Area	Description
Organic Synthesis	Intermediate for synthesizing complex heterocycles
Pharmaceutical Chemistry	Potential precursor for bioactive compounds
Chemical Research	Building block for studying reaction mechanisms and developing new synthetic methods

Suppliers and Availability

The compound is available from several suppliers globally, including those in China and the United States. Companies like Shanghai Naiys Biological Technology Co., Ltd. and Shanghai Amico Chemicals Co. LTD offer this compound for research purposes.

Safety and Handling

Ethyl 6-bromo-3-formylimidazo[1,2-a]pyridine-8-carboxylate requires careful handling due to its potential reactivity and toxicity. Safety data sheets (SDS) are available from suppliers, providing detailed information on handling, storage, and disposal procedures.